Cas no 2166050-86-6 (tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate
• CAS No: 2166050-86-6
• MF: C₉H₁₆F₂N₂O₂
• MW: 222.232349395752
• MDL: MFCD31743974
• CID: 5106089
• PubChem ID: 124523315
• Update Time: 2026-03-03

tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-(4,4-difluoropyrrolidin-3-yl)carbamate
• Carbamic acid,N-[(3S)-4,4-difluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate
• 2166050-86-6
• (3S)-3-(Boc-amino)-4,4-difluoropyrrolidine
• PS-20593
• E73694
• tert-ButylN-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate

• MDL： MFCD31743974
• Inchi： 1S/C9H16F2N2O2/c1-8(2,3)15-7(14)13-6-4-12-5-9(6,10)11/h6,12H,4-5H2,1-3H3,(H,13,14)/t6-/m0/s1
• InChI Key： AYPWPGOPAZUJDF-LURJTMIESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C(F)(F)CNC1

Computed Properties

• Exact Mass: 222.11798408g/mol
• Monoisotopic Mass: 222.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate

tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate: A Comprehensive Overview

CAS No 2166050-86-6 refers to the compound known as tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate, a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and materials science.

The molecular structure of tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate is characterized by a pyrrolidine ring with two fluorine atoms at the 4-position and a tert-butyl carbamate group attached to the 3-position. The stereochemistry at the 3-position, denoted by the (S) configuration, plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in influencing the bioavailability and efficacy of pharmaceutical agents, making this compound a valuable subject for further research.

One of the most intriguing aspects of CAS No 2166050-86-6 is its potential as a building block in the synthesis of more complex molecules. Researchers have explored its use in constructing bioactive compounds with tailored functionalities. For instance, the presence of the tert-butyl group provides steric bulk, which can be advantageous in modulating molecular interactions. Meanwhile, the pyrrolidine ring offers a rigid framework that can be further functionalized to introduce diverse substituents.

In terms of pharmacological applications, tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate has shown promise as a precursor for developing drugs targeting specific biological pathways. Recent advancements in medicinal chemistry have emphasized the role of fluorinated compounds in enhancing drug potency and selectivity. The two fluorine atoms in this molecule contribute to its lipophilicity and stability, which are desirable properties for drug candidates.

Moreover, the compound's chiral center at the 3-position makes it an attractive candidate for enantioselective synthesis. Enantioselective methods are pivotal in producing optically pure compounds, which are often required for pharmaceutical applications due to their superior efficacy and reduced side effects. The synthesis of CAS No 2166050-86-6 involves multi-step reactions that highlight the importance of stereochemical control in organic synthesis.

Beyond its pharmacological applications, tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate has also been investigated for its potential use in materials science. Its rigid structure and functional groups make it a candidate for designing advanced materials with tailored mechanical or electronic properties. Researchers are exploring its role in creating polymers with enhanced thermal stability or biodegradability.

In conclusion, CAS No 2166050-86-6, or tert-butyl N-[(3S)-4,4-difluoropyrrolidin-3-yl]carbamate, represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, stereochemical features, and functional groups position it as a valuable tool for advancing research in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.